Cas no 5722-93-0 (4,5-Dimethoxysalicylic Acid)

• Product name: 4,5-Dimethoxysalicylic Acid
• CAS No: 5722-93-0
• MF: C₉H₁₀O₅
• MW: 198.1727
• MDL: MFCD19441387
• CID: 827525
• PubChem ID: 11564650

4,5-Dimethoxysalicylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4,5-dimethoxybenzoic acid
• 4,5-Dimethoxysalicylic Acid
• 2-HYDROXY-4,5-DIMETHOXY BENZOIC ACID
• Benzoic acid, 2-hydroxy-4,5-dimethoxy-
• KSC496I7F
• RUBXSZYVSFYJQR-UHFFFAOYSA-N
• 8404AB
• SY113018
• ST24040673
• F14656
• 2-HYDROXY-4,5-DIMETHOXYBENZOICACID
• CS-0112841
• DTXSID00468661
• SCHEMBL1038769
• MFCD19441387
• AKOS016005438
• Z1251415456
• BCP30013
• DS-18342
• 4,5-DiMethoxysalicylic acid;Acotiamide Impurity K
• AC-31741
• 5722-93-0
• EN300-2845859
• DB-024439

• MDL： MFCD19441387
• Inchi： 1S/C9H10O5/c1-13-7-3-5(9(11)12)6(10)4-8(7)14-2/h3-4,10H,1-2H3,(H,11,12)
• InChI Key： RUBXSZYVSFYJQR-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C1C([H])=C(C(=O)O[H])C(=C([H])C=1OC([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 198.05300
• Monoisotopic Mass: 198.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76
• XLogP3: 1.6

Experimental Properties

• Density: 1.335±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 213-214 º C (decomposition)
• Boiling Point: 361.5±42.0°C at 760 mmHg
• Solubility: Slightly soluble (4 g/l) (25 º C),
• PSA: 75.99000
• LogP: 1.10760

4,5-Dimethoxysalicylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

4,5-Dimethoxysalicylic Acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives